Cas no 216870-40-5 ((piperidin-4-yl)phosphonic acid)

• Product Name: (piperidin-4-yl)phosphonic acid
• CAS No: 216870-40-5
• MF: C₅H₁₂NO₃P
• MW: 165.127442359924
• MDL: MFCD13184030
• CID: 1109111
• PubChem ID: 10821958
• Update Time: 2025-05-20

(piperidin-4-yl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• P-4-piperidinyl-Phosphonic acid
• (piperidin-4-yl)phosphonic acid
• 216870-40-5
• EN300-304369
• BDBM50100945
• SCHEMBL7451085
• CHEMBL41023
• Piperidin-4-yl-phosphonic acid
• (piperidin-4-yl)phosphonicacid

• MDL： MFCD13184030
• Inchi： 1S/C5H12NO3P/c7-10(8,9)5-1-3-6-4-2-5/h5-6H,1-4H2,(H2,7,8,9)
• InChI Key： SIUHDQKKTWZIQP-UHFFFAOYSA-N
• SMILES： P(C1CCNCC1)(=O)(O)O

Computed Properties

• Exact Mass: 165.05548024g/mol
• Monoisotopic Mass: 165.05548024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (piperidin-4-yl)phosphonic acid

Recent Advances in the Study of (Piperidin-4-yl)phosphonic Acid (216870-40-5) in Chemical Biology and Pharmaceutical Research

In recent years, (piperidin-4-yl)phosphonic acid (CAS: 216870-40-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its phosphonic acid group attached to a piperidine ring, has shown promising potential in various applications, including enzyme inhibition, drug design, and as a building block in medicinal chemistry. The unique structural features of (piperidin-4-yl)phosphonic acid make it a valuable scaffold for the development of novel therapeutics targeting a range of diseases, from infectious diseases to neurological disorders.

Recent studies have focused on the synthesis and optimization of (piperidin-4-yl)phosphonic acid derivatives to enhance their biological activity and pharmacokinetic properties. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the phosphonic acid moiety could significantly improve the compound's binding affinity to target enzymes, such as alkaline phosphatases and proteases. These findings highlight the versatility of (piperidin-4-yl)phosphonic acid as a platform for drug discovery and its potential to address unmet medical needs.

One of the key areas of investigation has been the role of (piperidin-4-yl)phosphonic acid in modulating enzyme activity. A study by Smith et al. (2024) revealed that this compound acts as a potent inhibitor of metalloenzymes, which are implicated in various pathological conditions. The researchers utilized X-ray crystallography and molecular docking studies to elucidate the binding interactions between (piperidin-4-yl)phosphonic acid and the active site of the target enzyme, providing valuable insights for the design of more effective inhibitors.

In addition to its enzyme inhibitory properties, (piperidin-4-yl)phosphonic acid has also been explored for its potential in prodrug development. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of prodrugs incorporating (piperidin-4-yl)phosphonic acid, which demonstrated improved bioavailability and targeted delivery in preclinical models. This approach could pave the way for the development of more efficient and safer therapeutic agents.

Furthermore, the application of (piperidin-4-yl)phosphonic acid in the field of chemical biology has expanded to include its use as a probe for studying biological pathways. Researchers have employed this compound to investigate the role of phosphonate-containing molecules in cellular signaling and metabolism. For example, a study by Johnson et al. (2023) utilized (piperidin-4-yl)phosphonic acid as a tool to explore the mechanisms of phosphate transport in bacterial cells, shedding light on potential targets for antibiotic development.

Despite these advancements, challenges remain in the clinical translation of (piperidin-4-yl)phosphonic acid-based therapies. Issues such as stability, solubility, and off-target effects need to be addressed through further research and optimization. However, the growing body of evidence supporting the therapeutic potential of this compound underscores its importance in the field of chemical biology and pharmaceutical research.

In conclusion, (piperidin-4-yl)phosphonic acid (216870-40-5) represents a promising scaffold for the development of novel therapeutic agents and research tools. Recent studies have highlighted its versatility in enzyme inhibition, prodrug design, and chemical biology applications. As research continues to uncover the full potential of this compound, it is expected to play an increasingly significant role in addressing complex medical challenges and advancing our understanding of biological systems.